Cas no 137156-35-5 (Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate)

• Product Name: Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate
• CAS No: 137156-35-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD20922005
• CID: 1083895
• PubChem ID: 15270595
• Update Time: 2025-05-20

Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate
• ethyl 3-methyltriazole-4-carboxylate
• 3(1)-methyl-3H(1H)-1,2,3-triazole-4(5)-carboxylate d'ethyle
• AB76578
• AGN-PC-00OODA
• SureCN2518495
• AKOS022182385
• Z1330873912
• DB-360308
• EN300-99471
• XVLAXQMABKBMLF-UHFFFAOYSA-N
• 137156-35-5
• ETHYL1-METHYL-1H-1,2,3-TRIAZOLE-5-CARBOXYLATE
• SCHEMBL2518495

• MDL： MFCD20922005
• Inchi： 1S/C6H9N3O2/c1-3-11-6(10)5-4-7-8-9(5)2/h4H,3H2,1-2H3
• InChI Key： XVLAXQMABKBMLF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=NN1C)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 259.8±32.0 °C at 760 mmHg
• Flash Point: 110.9±25.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate

Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 137156-35-5): A Comprehensive Overview

Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate, identified by its CAS number 137156-35-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, which is renowned for its diverse applications in medicinal chemistry due to its unique structural and functional properties. The presence of a carboxylate ester group and a methyl-substituted triazole ring makes it a versatile intermediate for the synthesis of various bioactive molecules.

The Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate molecule has garnered attention in recent years due to its potential role in the development of novel therapeutic agents. The triazole moiety is particularly interesting because it can participate in hydrogen bonding interactions, making it an excellent candidate for designing molecules with enhanced binding affinity to biological targets. Furthermore, the ester functionality provides a handle for further chemical modifications, allowing chemists to tailor the properties of the compound for specific applications.

In the realm of drug discovery, Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate has been explored as a key intermediate in the synthesis of small molecule inhibitors targeting various diseases. For instance, recent studies have highlighted its utility in developing compounds that interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. The ability to modify the triazole core while retaining its inherent pharmacological properties makes it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate is its role in the development of antiviral agents. The triazole ring's ability to mimic natural nucleobases has been leveraged to design molecules that can interfere with viral replication mechanisms. Current research indicates that derivatives of this compound exhibit promising antiviral activity against several RNA viruses. This has opened up new avenues for therapeutic intervention in viral infections where traditional treatments have shown limitations.

The synthetic pathways for obtaining Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate are also worth mentioning. The synthesis typically involves multi-step reactions starting from readily available precursors such as methyl acetoacetate and hydrazine hydrate. The formation of the triazole ring occurs via a cyclocondensation reaction between these precursors under controlled conditions. Subsequent esterification of the carboxylic acid group yields the final product. These synthetic routes highlight the compound's accessibility and feasibility for large-scale production.

The pharmacokinetic properties of derivatives derived from Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate are another area of active investigation. Researchers are particularly interested in optimizing bioavailability and metabolic stability by fine-tuning the molecular structure. Advances in computational chemistry have enabled the prediction of pharmacokinetic profiles with high accuracy, facilitating the design of more effective drug candidates.

In conclusion, Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 137156-35-5) represents a valuable building block in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an indispensable tool for chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in drug discovery is likely to grow even further.